Cas no 81411-64-5 (1H-Pyrazolo3,4-bpyrazin-3-amine)

1H-Pyrazolo3,4-bpyrazin-3-amine structure
81411-64-5 structure
Product Name:1H-Pyrazolo3,4-bpyrazin-3-amine
CAS No:81411-64-5
Molecular Formula:C5H5N5
Molecular Weight:135.126699209213
MDL:MFCD09909663
CID:723424
PubChem ID:294464

1H-Pyrazolo3,4-bpyrazin-3-amine Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyrazin-3-amine
    • 2H-pyrazolo[3,4-b]pyrazin-3-amine
    • 3-Amino-1H-pyrazolo[3,4-b]pyrazine
    • NSC163011
    • FPPZCGSFUJKIER-UHFFFAOYSA-N
    • 3-Amino-4,7-diaza-1H-indazole
    • MB08181
    • SY027166
    • AB0026833
    • ST2415521
    • AX8157947
    • W8581
    • A840124
    • NSC 163011
    • SCHEMBL14763597
    • 81411-64-5
    • DTXSID70303858
    • NSC-163011
    • TS-00026
    • EN300-91563
    • Z1198261560
    • AKOS006312443
    • DB-075763
    • MFCD09909663
    • CS-W003687
    • MDL： MFCD09909663
    • InChIKey： FPPZCGSFUJKIER-UHFFFAOYSA-N
    • Inchi： 1S/C5H5N5/c6-4-3-5(10-9-4)8-2-1-7-3/h1-2H,(H3,6,8,9,10)
    • SMILES： N1C2=C(C(N)=NN2)N=CC=1

Computed Properties

  • Exact Mass: 135.05400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 135.054495
  • Heavy Atom Count: 10
  • Complexity: 127
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 80.5

Experimental Properties

  • LogP: 0.51630
  • PSA: 80.48000
  • Refractive Index: 1.837
  • Density: 1.612

1H-Pyrazolo3,4-bpyrazin-3-amine Security Information

1H-Pyrazolo3,4-bpyrazin-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazolo3,4-bpyrazin-3-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005334-100mg
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 95%
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 $16.00 2024-04-21
A2B Chem LLC
AC36480-100mg
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 95%
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 $15.00 2024-04-19
Aaron
AR0053BG-100mg
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 95%
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 $8.00 2025-02-10
Apollo Scientific
OR902364-1g
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5
1g
 £43.00 2024-08-03
Chemenu
CM119050-1g
3-Amino-1H-pyrazolo[3,4-b]pyrazine
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1g
 $248 2021-08-06
Enamine
EN300-91563-0.05g
1H-pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 95.0%
0.05g
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eNovation Chemicals LLC
D694048-1g
3-Amino-1H-pyrazolo[3,4-b]pyrazine
 81411-64-5 97%
1g
 $130 2022-09-05
Fluorochem
076080-250mg
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 95%
250mg
 ￡124.00 2022-03-01
Key Organics Ltd
TS-00026-1MG
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5 >90%
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 £37.00 2025-02-09
TRC
H226615-250mg
1H-Pyrazolo[3,4-b]pyrazin-3-amine
 81411-64-5
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 $ 310.00 2022-06-04

1H-Pyrazolo3,4-bpyrazin-3-amine Synthesis

Synthetic Circuit 1

81411-61-2 81411-61-2
81411-64-5 81411-64-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Neighboring group participation in formation of condensed azines. Formation of pyrazolo[3,4-b]pyrazines, isoxazolo[4,5-b]pyrazines and isothiazolo[5,4-b]pyridine. Heterocycles. CCX
Kocevar, Marjan; et al, Monatshefte fuer Chemie, 1982, 113(6-7), 731-44

Synthetic Circuit 2

55557-52-3 55557-52-3
81411-64-5 81411-64-5
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux
Reference
Synthesis of 3-iodo-1H-pyrazolo[3,4-b]pyrizine
Kuang, Renyun; et al, Zhongguo Yiyao Gongye Zazhi, 2010, 41(4), 249-250

Synthetic Circuit 3

19847-12-2 19847-12-2
81411-64-5 81411-64-5
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Benzene ;  rt; 0.5 h, cooled; rt; 5 h, rt
1.2 Reagents: Water ;  cooled
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2 h, reflux
Reference
Synthesis of 3-iodo-1H-pyrazolo[3,4-b]pyrizine
Kuang, Renyun; et al, Zhongguo Yiyao Gongye Zazhi, 2010, 41(4), 249-250

Synthetic Circuit 4

4637-24-5 4637-24-5
76952-35-7 76952-35-7
81411-64-5 81411-64-5
Reaction Conditions
1.1 Solvents: Toluene
2.1 Reagents: Hydrochloric acid
Reference
Neighboring group participation in formation of condensed azines. Formation of pyrazolo[3,4-b]pyrazines, isoxazolo[4,5-b]pyrazines and isothiazolo[5,4-b]pyridine. Heterocycles. CCX
Kocevar, Marjan; et al, Monatshefte fuer Chemie, 1982, 113(6-7), 731-44

Synthetic Circuit 5

86805-19-8 86805-19-8
81411-64-5 81411-64-5
Reaction Conditions
1.1 Solvents: Chloroform
2.1 Reagents: Hydrochloric acid
Reference
Neighboring group participation in formation of condensed azines. Formation of pyrazolo[3,4-b]pyrazines, isoxazolo[4,5-b]pyrazines and isothiazolo[5,4-b]pyridine. Heterocycles. CCX
Kocevar, Marjan; et al, Monatshefte fuer Chemie, 1982, 113(6-7), 731-44

1H-Pyrazolo3,4-bpyrazin-3-amine Raw materials

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